Cas no 1890179-87-9 (2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol)

• Product Name: 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol
• CAS No: 1890179-87-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5895285
• PubChem ID: 116997096
• Update Time: 2025-11-01

2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol
• 1890179-87-9
• EN300-1833512

• Inchi： 1S/C12H18N2O/c1-14-5-4-10-6-9(2-3-12(10)14)7-11(13)8-15/h2-3,6,11,15H,4-5,7-8,13H2,1H3
• InChI Key： XBHQSXNLWOJTDF-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC2=C(C=1)CCN2C)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol

Introduction to 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol (CAS No. 1890179-87-9)

2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol, identified by its CAS number 1890179-87-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both amino and hydroxyl functional groups, coupled with the unique indole scaffold, makes this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol features a propyl chain linked to an indole ring system at the 3-position, with an amino group at the 2-position and a methyl substituent on the indole nitrogen. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. The compound's stereochemistry, particularly the configuration around the propyl chain, may influence its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including cancer treatment, inflammation modulation, and central nervous system disorders. The specific substitution pattern in 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol may confer unique pharmacological properties that distinguish it from other indole-based molecules. For instance, the amino group at the 2-position could serve as a site for further derivatization or interaction with biological targets, while the hydroxyl group may enhance solubility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. These computational approaches can be particularly useful for evaluating the potential of 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol as a lead compound for drug development. By simulating its interactions with key enzymes and receptors involved in disease pathways, scientists can identify optimization strategies to enhance its efficacy and selectivity.

The synthesis of 2-amino-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol presents both challenges and opportunities for medicinal chemists. The indole core requires precise functionalization to achieve the desired substitution pattern, which may involve multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protecting group strategies. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently, reducing the time and resources required for drug discovery programs.

One of the most exciting aspects of studying 2-amino-3-(1-methyl--dihydro--indol--5--yl)propan--1--ol is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Indole derivatives have been shown to interact with nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation regulation. The structural features of this compound may allow it to inhibit NFκB activation or modulate other signaling pathways that contribute to inflammation.

Another area of interest is the potential application of 2-amino--3-(--methyl--dihydro--indol--5--yl)propan--1--ol in cancer therapy. Cancer cells often exhibit altered signaling pathways that promote proliferation and survival. By targeting these pathways with small molecules like indole derivatives, researchers aim to develop novel anticancer agents. Preliminary studies suggest that compounds with similar structures may inhibit tyrosine kinases or other enzymes involved in cancer cell growth. Further investigation into the mechanistic basis of action will be crucial for understanding its therapeutic potential.

The pharmacokinetic properties of CAS No 1890179--87--9 are also of great importance for evaluating its suitability as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully assessed before moving into clinical trials. Advanced techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are used to characterize these properties comprehensively. Understanding how the body processes this compound will help optimize dosing regimens and minimize side effects.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the development of new therapeutic agents based on indole derivatives. Preclinical studies using cell culture models and animal models provide valuable insights into the safety and efficacy of candidate compounds before they enter human trials. These studies often involve evaluating dose-response relationships, identifying potential toxicities early in development